Ethyl 5-bromo-6-hydroxy-2-(trifluoromethyl)nicotinate
Cat. No. B8798390
M. Wt: 314.06 g/mol
InChI Key: JRQKITANLXXKBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Br:17][N:18]1[C:19](=[O:20])[CH2:21][CH2:22][C:23]1=[O:24].[C:25]([Cl:26])([Cl:27])([Cl:28])[Cl:29].[O:1]=[c:2]1[cH:3][cH:4][c:5]([C:12](=[O:13])[O:14][CH2:15][CH3:16])[c:6]([C:8]([F:9])([F:10])[F:11])[nH:7]1>>[O:1]=[c:2]1[c:3]([Br:17])[cH:4][c:5]([C:12](=[O:13])[O:14][CH2:15][CH3:16])[c:6]([C:8]([F:9])([F:10])[F:11])[nH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCC(=O)N1Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClC(Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)c1ccc(=O)[nH]c1C(F)(F)F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)c1cc(Br)c(=O)[nH]c1C(F)(F)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
